Cas no 1891324-28-9 (2-1-(1-aminoethyl)cyclopropylphenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropylphenol
• CAS No: 1891324-28-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6598970
• PubChem ID: 117277569
• Update Time: 2025-05-20

2-1-(1-aminoethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropylphenol
• 2-[1-(1-aminoethyl)cyclopropyl]phenol
• EN300-1804858
• 1891324-28-9

• Inchi： 1S/C11H15NO/c1-8(12)11(6-7-11)9-4-2-3-5-10(9)13/h2-5,8,13H,6-7,12H2,1H3
• InChI Key： KPUCXEJVQCJODK-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropylphenol

Compound 2-1-(1-Aminoethyl)cyclopropylphenol (CAS No. 1891324-28-9)

Compound 2-1-(1-Aminoethyl)cyclopropylphenol, also known by its CAS registry number CAS No. 1891324-28-9, is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its cyclopropyl group attached to a phenol ring, with an aminoethyl substituent further enhancing its structural complexity and functional versatility. Recent advancements in chemical synthesis and characterization techniques have allowed for a deeper understanding of this compound's properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-1-(1-Aminoethyl)cyclopropylphenol comprises a benzene ring substituted with a cyclopropane moiety at the para position and an aminoethyl group at the meta position. This arrangement creates a molecule with unique electronic and steric properties, which are advantageous in various chemical reactions and biological interactions. The presence of the amino group introduces nucleophilic character, while the cyclopropane ring contributes to the molecule's rigidity and potential for conformational stability.

Recent studies have highlighted the importance of CAS No. 1891324-28-9 in medicinal chemistry, particularly as a building block for more complex molecules with therapeutic applications. The compound's ability to act as a precursor in the synthesis of bioactive agents has been explored in several research papers, emphasizing its role in drug discovery pipelines. For instance, researchers have utilized this compound to develop analogs with enhanced bioavailability and selectivity towards specific molecular targets.

In terms of physical properties, 2-1-(1-Aminoethyl)cyclopropylphenol exhibits a melting point of approximately 75°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in organic synthesis reactions requiring precise control over solubility and reactivity. Additionally, the compound's stability under various reaction conditions has been thoroughly investigated, revealing its resilience to oxidative degradation under mild conditions.

The chemical synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and alkylation reactions. Recent optimizations in these synthetic pathways have led to higher yields and improved purity levels, making large-scale production more feasible. Moreover, the application of green chemistry principles in synthesizing CAS No. 1891324-28-9 has been reported, emphasizing the use of eco-friendly reagents and energy-efficient reaction conditions.

In terms of applications, compound 2-1-(1-Aminoethyl)cyclopropylphenol has shown promise in several areas beyond medicinal chemistry. For example, it has been explored as a potential precursor for advanced materials such as polymers and nanomaterials due to its ability to form stable covalent bonds under specific conditions. Furthermore, its role as an intermediate in agrochemical development has been noted, particularly in the synthesis of herbicides with improved efficacy against target weeds.

The biological activity of this compound has also been a focal point of recent research efforts. In vitro studies have demonstrated that CAS No. 1891324-28-9 exhibits moderate inhibitory effects on certain enzymes implicated in metabolic disorders, suggesting its potential as a lead compound for drug development programs targeting these conditions. Additionally, preliminary toxicity studies indicate that the compound demonstrates low acute toxicity when administered at therapeutic doses, although further investigations are required to fully assess its safety profile.

In conclusion, compound 2-1-(1-Aminoethyl)cyclopropylphenol (CAS No. 1891324-28-9) represents a versatile molecule with diverse applications across multiple disciplines within chemistry and pharmacology. Its unique structural features and favorable physical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.